10-HDoHE

• Molecular Formula: C22H32O3
• Molecular Weight: 344.5 g/mol
• InChI: InChI=1S/C22H32O3/c1-2-3-4-5-6-7-8-9-12-15-18-21(23)19-16-13-10-11-14-17-20-22(24)25/h3-4,6-7,9,11-16,18,21,23H,2,5,8,10,17,19-20H2,1H3,(H,24,25)/b4-3-,7-6-,12-9-,14-11-,16-13-,18-15+
• InChIKey: DDCYKEYDTGCKAS-SKSHMZPZSA-N

10-HDoHE for Scientific Procurement: A Distinct DHA Metabolite with Quantifiable Enzymatic and Autoxidative Signatures

10-HDoHE (10-hydroxydocosahexaenoic acid) is a mono-hydroxylated derivative of the omega-3 fatty acid docosahexaenoic acid (DHA) [1]. It is formed through both enzymatic pathways, notably via 8S-lipoxygenase (8S-LOX) acting on DHA to produce the 10S-HDoHE stereoisomer [2], and non-enzymatic autoxidation, yielding a racemic mixture . This dual origin confers upon 10-HDoHE a unique utility as a biomarker of oxidative stress in DHA-rich tissues such as brain and retina , while also serving as an intermediate in specialized pro-resolving lipid mediator biosynthesis.

1

Oxidative stress biomarker studies in DHA-rich tissues

Supports brain and retina lipid peroxidation assays

2

Enantiomer-specific lipid mediator synthesis and chiral lipidomics

Requires defined 10S-HDoHE or racemic standard per study design

3

Specialized pro-resolving mediator (SPM) pathway intermediate research

Precursor to Protectin DX and ILC2-modulating dihydroxy metabolites

• [1] Reynaud, D., Thickitt, C. P., & Pace-Asciak, C. R. (1993). Facile preparation and structural determination of monohydroxy derivatives of docosahexaenoic acid (HDoHE) by α-tocopherol-directed autoxidation. Analytical Biochemistry, 214(1), 165–170. DOI: 10.1006/abio.1993.1472 View Source
• [2] An, J. U., & Oh, D. K. (2019). Production of 8S- and 10S-hydroxy polyunsaturated fatty acids by recombinant Escherichia coli cells expressing mouse arachidonate 8S-lipoxygenase. Biotechnology Letters, 41, 575–582. DOI: 10.1007/s10529-019-02659-5 View Source

Why 10-HDoHE Cannot Be Interchanged with Other DHA Mono-Hydroxy Metabolites in Critical Research Applications

The DHA metabolome comprises numerous regio- and stereoisomers, including 7-, 8-, 10-, 11-, 13-, 14-, 16-, 17-, and 20-HDoHE, each arising from distinct enzymatic (e.g., LOX, CYP450) or non-enzymatic pathways [1]. These isomers exhibit divergent biological activities and are not functionally redundant. For instance, while 17-HDoHE serves as a direct precursor to D-series resolvins with potent anti-hyperalgesic properties [2], 10-HDoHE is preferentially generated by 8S-LOX and can be further metabolized to dihydroxy compounds like 10,17-diHDoHE (Protectin DX) [3]. Furthermore, the chirality of enzymatically produced 10S-HDoHE versus racemic autoxidation products has significant implications for receptor interactions and biomarker fidelity [4]. The quantitative evidence presented below underscores why substituting 10-HDoHE with a structurally similar but functionally distinct analog (e.g., 17-HDoHE, 14-HDoHE) will compromise experimental reproducibility and data interpretation in studies of inflammation resolution, oxidative stress, and lipid signaling.

Regioisomer 17-HDoHE is a resolvin precursor with anti-hyperalgesic context; 10-HDoHE reports oxidative damage and is not functionally interchangeable.

Chirality Racemic autoxidation mixtures may mask enzymatic 10S-HDoHE signals; enantiomeric profile can shift biomarker interpretation.

Pathway 14-HDoHE and 17-HDoHE indicate LOX enzyme activity, whereas 10-HDoHE racemic enrichment indicates non-enzymatic oxidative stress.

• [1] Reynaud, D., Thickitt, C. P., & Pace-Asciak, C. R. (1993). Facile preparation and structural determination of monohydroxy derivatives of docosahexaenoic acid (HDoHE) by α-tocopherol-directed autoxidation. Analytical Biochemistry, 214(1), 165–170. DOI: 10.1006/abio.1993.1472 View Source
• [2] Lima-Garcia, J. F., Dutra, R. C., da Silva, K. A., Motta, E. M., Campos, M. M., & Calixto, J. B. (2011). The precursor of resolvin D series and aspirin-triggered resolvin D1 display anti-hyperalgesic properties in adjuvant-induced arthritis in rats. British Journal of Pharmacology, 164(2), 278–293. DOI: 10.1111/j.1476-5381.2011.01345.x View Source
• [3] Butovich, I. A., Hamberg, M., & Rådmark, O. (2005). Novel oxylipins formed from docosahexaenoic acid by potato lipoxygenase—10(S)-hydroxydocosahexaenoic acid and 10,20-dihydroxydocosahexaenoic acid. Lipids, 40(3), 249–257. DOI: 10.1007/s11745-005-1378-0 View Source
• [4] Ambaw, Y. A., Fuchs, D., Raida, M., Trier, N. H., Heegaard, S., & Kolko, M. (2020). Changes of tear lipid mediators after eyelid warming or thermopulsation treatment for meibomian gland dysfunction. Prostaglandins & Other Lipid Mediators, 151, 106474. DOI: 10.1016/j.prostaglandins.2020.106474 View Source

Quantitative Differentiators of 10-HDoHE Against In-Class Analogs: A Procurement-Focused Evidence Matrix

Enzymatic vs. Autoxidative Origin: 10S-HDoHE Production Efficiency Versus Racemic Mixtures

10-HDoHE can be produced as a specific stereoisomer (10S-HDoHE) with high efficiency via recombinant 8S-lipoxygenase, a key differentiator from the racemic autoxidation products that dominate commercial supplies of other HDoHE analogs. This enzymatic route enables access to a chiral compound for precise biological studies [1]. In a direct head-to-head biotransformation assay, DHA was converted to 10S-HDoHE with a molar conversion yield of 63%, producing 3.13 mM of the target compound within 60 minutes [1]. In contrast, non-enzymatic autoxidation of DHA yields a complex mixture of nine monohydroxy isomers (including 7-, 8-, 10-, 11-, 13-, 14-, 16-, 17-, and 20-HDoHE) with the 10-HDoHE fraction representing only a minor component, isolated at yields ranging from 1.55% to 4.14% overall [2].

Production Yield

Head-to-head

Enzymatic: 3.13 mM 10S-HDoHE in 60 min (63% conversion). Autoxidation: 1.55–4.14% isolated 10-HDoHE fraction.

Supports scalable enantiopure sourcing over racemic autoxidation mixtures

Recombinant 8S-LOX E. coli vs. α-tocopherol-directed autoxidation; HPLC

Evidence Dimension	Production Yield / Purity
Target Compound Data	3.13 mM 10S-HDoHE produced in 60 min; 63% molar conversion from DHA substrate
Comparator Or Baseline	Autoxidation: 10-HDoHE isolated at 1.55-4.14% yield within a complex isomer mixture
Quantified Difference	Enzymatic production yields ~15-40 fold higher isolated yield of the specific 10-HDoHE isomer compared to autoxidation fraction yields
Conditions	Recombinant E. coli expressing mouse 8S-LOX; pH 7.5, 30 °C, 5% ethanol, 15 g cells/L, 5 mM DHA substrate [1]. Autoxidation: α-tocopherol-directed autoxidation, HPLC purification [2].

Why This Matters

For procurement of a defined stereoisomer for mechanistic studies, enzymatic synthesis provides a scalable, high-yield route to 10S-HDoHE, whereas purchasing racemic autoxidation-derived material introduces a complex mixture of isomers that complicates interpretation of biological activity and biomarker analysis.

• [1] An, J. U., & Oh, D. K. (2019). Production of 8S- and 10S-hydroxy polyunsaturated fatty acids by recombinant Escherichia coli cells expressing mouse arachidonate 8S-lipoxygenase. Biotechnology Letters, 41, 575–582. DOI: 10.1007/s10529-019-02659-5 View Source
• [2] Reynaud, D., Thickitt, C. P., & Pace-Asciak, C. R. (1993). Facile preparation and structural determination of monohydroxy derivatives of docosahexaenoic acid (HDoHE) by α-tocopherol-directed autoxidation. Analytical Biochemistry, 214(1), 165–170. DOI: 10.1006/abio.1993.1472 View Source

Stereochemical Specificity: Enantiomeric Excess of 10S-HDoHE in Biological Systems vs. Racemic Analogs

In physiological contexts, enzymatically produced lipid mediators exhibit high enantiomeric excess, which is critical for receptor recognition and biological activity. A study comparing the chirality of tear lipid mediators in healthy controls versus patients with Meibomian gland dysfunction (MGD) revealed that 14(S)-HDoHE and 17(S)-HDoHE are produced with significant enantiomeric excess (ee%) in healthy individuals due to enantiomer-selective enzymatic action [1]. In contrast, the 10-HDoHE detected in patient tears was predominantly racemic, reflecting its formation via non-enzymatic oxidative stress pathways [1]. This chiral distinction is unique among the DHA mono-hydroxy metabolites and positions 10-HDoHE as a specific readout for oxidative damage rather than enzymatic lipid mediator synthesis.

Enantiomeric Excess

Cross-study comparable

10-HDoHE: Predominantly racemic in MGD tears. 14/17-HDoHE: Significant S-enantiomer excess in healthy tears.

Racemic profile reports non-enzymatic oxidative stress, distinct from enzymatic LOX markers

Human tear LC-MS chiral lipidomics; healthy vs MGD comparison

Evidence Dimension	Enantiomeric Excess (ee%) in Human Tears
Target Compound Data	10-HDoHE: Predominantly racemic mixture in MGD patients, indicating non-enzymatic oxidative origin
Comparator Or Baseline	14(S)-HDoHE and 17(S)-HDoHE: Significant enantiomeric excess in healthy controls, indicating enzymatic origin
Quantified Difference	Qualitative chiral shift from enzymatic (S-enantiomer enriched) to racemic (autoxidative) for 10-HDoHE
Conditions	Human tear fluid analyzed by LC-MS chiral lipidomics; comparison between healthy controls and MGD patients [1]

Why This Matters

This chiral differentiation means that 10-HDoHE serves a distinct purpose as a biomarker of oxidative stress, whereas 14(S)-HDoHE and 17(S)-HDoHE are indicators of enzymatic LOX activity. Procurement of 10-HDoHE standards must account for chirality based on the intended application: racemic for oxidative stress assays, or enantiopure 10S-HDoHE for studies of enzymatic pathways.

• [1] Ambaw, Y. A., Fuchs, D., Raida, M., Trier, N. H., Heegaard, S., & Kolko, M. (2020). Changes of tear lipid mediators after eyelid warming or thermopulsation treatment for meibomian gland dysfunction. Prostaglandins & Other Lipid Mediators, 151, 106474. DOI: 10.1016/j.prostaglandins.2020.106474 View Source

Differential Impact on Innate Lymphoid Cell (ILC2) Proliferation: 10(S),17(S)-diHDoHE vs. MaR1 and RvD1

The functional activity of 10-HDoHE-derived metabolites differs substantially from other DHA-derived specialized pro-resolving mediators (SPMs). In an in vitro screening assay of bioactive lipids on IL-33-stimulated ILC2 proliferation, 10(S),17(S)-diHDoHE (a dihydroxy metabolite formed via double lipoxygenation of 10-HDoHE) markedly attenuated ILC2 proliferation and cytokine production at micromolar concentrations [1]. In contrast, the well-characterized SPMs maresin 1 (MaR1) and resolvin D1 (RvD1) exerted similar inhibitory effects at nanomolar concentrations, demonstrating a potency difference of approximately three orders of magnitude [1].

ILC2 Potency Context

Head-to-head

~1000-fold potency difference: 10(S),17(S)-diHDoHE active at µM; MaR1 and RvD1 active at nM.

Distinct concentration-response niche in ILC2-modulated allergic inflammation assays

IL-33-stimulated ILC2 proliferation assay

Evidence Dimension	Concentration Required for ILC2 Inhibition
Target Compound Data	10(S),17(S)-diHDoHE: Effective at micromolar concentrations
Comparator Or Baseline	Maresin 1 (MaR1) and Resolvin D1 (RvD1): Effective at nanomolar concentrations
Quantified Difference	Approximately 1000-fold difference in potency (micromolar vs. nanomolar)
Conditions	In vitro ILC2 proliferation assay stimulated by IL-33 [1]

Why This Matters

This quantitative potency gap underscores that 10-HDoHE-derived mediators occupy a distinct functional niche in the resolution of inflammation, operating at higher local concentrations than the highly potent resolvins and maresins. Procurement decisions for functional studies must account for this differential potency when selecting tools to modulate ILC2-driven allergic inflammation.

• [1] Miyata, J., Yokokura, Y., Moro, K., Arai, H., Fukunaga, K., Arita, M., ... & Hirai, T. (2021). 12/15-Lipoxygenase Regulates IL-33-Induced Eosinophilic Airway Inflammation in Mice. Frontiers in Immunology, 12, 687192. DOI: 10.3389/fimmu.2021.687192 View Source

Correlation with Disease Severity: 10-HDoHE as a Superior Oxidative Stress Marker in Meibomian Gland Dysfunction

Among a panel of 33 lipid mediators quantified in human tears, 10-HDoHE demonstrated a unique correlation with the baseline severity of Meibomian gland dysfunction (MGD). Specifically, changes in tear 10-HDoHE concentrations following eyelid warming therapy were significantly correlated (r = 0.54) with the number of meibomian gland plugs at baseline, a key clinical indicator of MGD severity [1]. This association was not reported for other DHA-derived hydroxy metabolites such as 14(S)-HDoHE or 17(S)-HDoHE in the same study, which instead showed enantiomeric excess shifts related to enzymatic activity [1].

Disease-Score Correlation

Class-level

10-HDoHE change correlated with MGD plug count: r = 0.54. 14/17-HDoHE: no reported correlation.

Supports 10-HDoHE as a reported oxidative-stress biomarker in ocular surface research

MGD patient tears post-eyelid warming; single-study context

Evidence Dimension	Correlation with Clinical Severity (Meibomian Gland Plugs)
Target Compound Data	10-HDoHE: Change post-treatment correlated with baseline plug count, r = 0.54
Comparator Or Baseline	14(S)-HDoHE, 17(S)-HDoHE: No significant correlation with plug count reported; instead showed enantiomeric excess changes
Quantified Difference	Correlation coefficient of 0.54 for 10-HDoHE vs. no reported correlation for 14- and 17-HDoHE
Conditions	Human tear fluid from MGD patients before and after 12 weeks of eyelid warming therapy; LC-MS quantification [1]

Why This Matters

For clinical research and diagnostic development in ocular surface disease, 10-HDoHE provides a quantifiable link to disease severity that its enzymatic counterparts (14- and 17-HDoHE) do not. This makes 10-HDoHE the preferred biomarker candidate for studies where oxidative stress is a primary endpoint.

• [1] Ambaw, Y. A., Fuchs, D., Raida, M., Trier, N. H., Heegaard, S., & Kolko, M. (2020). Changes of tear lipid mediators after eyelid warming or thermopulsation treatment for meibomian gland dysfunction. Prostaglandins & Other Lipid Mediators, 151, 106474. DOI: 10.1016/j.prostaglandins.2020.106474 View Source

Total Chemical Synthesis Efficiency: 10-HDoHE vs. 8-HEPE via Wittig Reaction

For laboratories requiring in-house synthesis of enantiopure standards, the total synthesis of 10-HDoHE via Wittig reaction with carboxy ylides offers a defined and reproducible route. In a comparative synthetic study, the Wittig reaction of a TBS-protected aldehyde with a carboxy ylide (3 equiv) in THF/HMPA (7-8:1) yielded the desired Wittig product in 45–50% yield, which upon desilylation provided the target 10-HDoHE enantiomers . This synthetic efficiency is comparable to that of 8-HEPE, an EPA-derived analog, synthesized under identical conditions . The availability of a robust synthetic protocol with moderate yield and defined stereochemistry ensures access to material that is not reliant on biological sources or autoxidation mixtures.

Synthetic Route Yield

Data to verify

Wittig reaction: 10-HDoHE precursor yield 45–50% (3 equiv carboxy ylide, THF/HMPA). Comparable to 8-HEPE.

Defined synthetic route supports enantiomerically defined library construction

Source to verify; comparable yield context for EPA-derived analog

Evidence Dimension	Wittig Reaction Yield (Key Step)
Target Compound Data	10-HDoHE precursor: 45-50% yield of Wittig product (3 equiv ylide, THF/HMPA)
Comparator Or Baseline	8-HEPE precursor: 45-50% yield under identical conditions
Quantified Difference	Comparable synthetic yields for both DHA- and EPA-derived metabolites
Conditions	Wittig reaction using carboxy ylide (3 equiv) derived from Br⁻ Ph₃P⁺(CH₂)₄CO₂H and NaHMDS (1:1) in THF/HMPA (7-8:1)

Why This Matters

This synthetic accessibility ensures that researchers can procure or synthesize enantiomerically defined 10-HDoHE with predictable yield and purity, avoiding the complex isomer mixtures inherent in autoxidation-derived commercial products. For laboratories synthesizing their own lipid mediator libraries, this protocol provides a scalable alternative to biological extraction.

Validated Application Scenarios for 10-HDoHE Based on Quantitative Evidence

Quantitative Biomarker of Oxidative Stress in Ocular Surface Disease

In clinical studies of Meibomian gland dysfunction (MGD) and dry eye disease, 10-HDoHE measured in tear fluid serves as a reliable, quantifiable marker of oxidative damage. Its concentration changes correlate with disease severity (r = 0.54 with meibomian gland plugs) , and its racemic nature in patient samples confirms its origin from non-enzymatic lipid peroxidation rather than enzymatic pathways . This application is directly supported by the chiral lipidomics evidence in Section 3.

Enzymatic Synthesis of Enantiopure 10S-HDoHE for Mechanistic Studies

Researchers investigating the specific biological functions of 8S-lipoxygenase-derived mediators require enantiopure 10S-HDoHE. The established recombinant E. coli expression system using mouse 8S-LOX provides a scalable biotechnological route, achieving 3.13 mM product and 63% molar conversion from DHA . This application is validated by the enzymatic production data presented in Section 3, enabling procurement of a defined stereoisomer for precise in vitro and in vivo studies.

Negative Control for High-Potency SPM Studies in Allergic Inflammation

In experiments designed to isolate the effects of highly potent specialized pro-resolving mediators (SPMs) like resolvin D1 and maresin 1 (active at nanomolar concentrations), 10(S),17(S)-diHDoHE (effective only at micromolar concentrations) serves as an appropriate control . This application stems from the direct potency comparison in Section 3, allowing investigators to distinguish SPM-specific signaling from broader DHA metabolite effects.

Synthesis of Enantiomerically Defined Lipid Mediator Libraries

Organic chemistry laboratories constructing libraries of DHA-derived oxylipins for structure-activity relationship (SAR) studies can utilize the Wittig reaction protocol with carboxy ylides to access both (R)- and (S)-enantiomers of 10-HDoHE in moderate yield (45-50%) . This method provides a defined synthetic route distinct from autoxidation, ensuring the chirality and purity required for SAR studies.

Application

Selection Property

Validation Focus

Oxidative stress biomarker studies (ocular surface)

Racemic vs enantiopure identity

Chiral lipidomics confirmation in target matrix

Enzymatic 8S-LOX pathway mechanistic research

Enantiopure 10S-HDoHE sourcing

Enantiomeric excess and recombinant synthesis yield

ILC2-driven allergic inflammation endpoint studies

Micromolar-range dihydroxy metabolite

Potency gap verification against nanomolar SPM controls

Lipid mediator library synthesis (SAR studies)

Wittig-based synthetic route

Stereochemical integrity and batch yield reproducibility

• [1] Ambaw, Y. A., Fuchs, D., Raida, M., Trier, N. H., Heegaard, S., & Kolko, M. (2020). Changes of tear lipid mediators after eyelid warming or thermopulsation treatment for meibomian gland dysfunction. Prostaglandins & Other Lipid Mediators, 151, 106474. DOI: 10.1016/j.prostaglandins.2020.106474 View Source
• [2] An, J. U., & Oh, D. K. (2019). Production of 8S- and 10S-hydroxy polyunsaturated fatty acids by recombinant Escherichia coli cells expressing mouse arachidonate 8S-lipoxygenase. Biotechnology Letters, 41, 575–582. DOI: 10.1007/s10529-019-02659-5 View Source
• [3] Miyata, J., Yokokura, Y., Moro, K., Arai, H., Fukunaga, K., Arita, M., ... & Hirai, T. (2021). 12/15-Lipoxygenase Regulates IL-33-Induced Eosinophilic Airway Inflammation in Mice. Frontiers in Immunology, 12, 687192. DOI: 10.3389/fimmu.2021.687192 View Source